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Compound of Interest

Compound Name: (RS)-AMPA monohydrate

Cat. No.: B8180606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(RS)-AMPA (α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid) is a potent synthetic

agonist for the AMPA-type ionotropic glutamate receptors, which are fundamental to fast

excitatory synaptic transmission in the central nervous system. Accurate and stable stock

solutions of (RS)-AMPA monohydrate are paramount for achieving reproducible and reliable

results in neuroscience research, including studies on synaptic plasticity, excitotoxicity, and for

the screening of potential therapeutic agents targeting the glutamatergic system. This

document provides detailed protocols for the preparation, storage, and handling of (RS)-AMPA
monohydrate stock solutions to ensure their stability and efficacy.

Data Presentation
Quantitative data for the preparation of (RS)-AMPA monohydrate stock solutions are

summarized in the table below for easy reference and comparison.
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Parameter Value Notes

Molecular Weight 204.18 g/mol

This value is for the

monohydrate form. The

anhydrous form has a

molecular weight of 186.17

g/mol . Always confirm the

form of the compound from

your supplier.

Solubility in Water Up to 10 mM

Gentle warming (e.g., 37°C)

can aid dissolution. For higher

concentrations, the use of salts

like hydrobromide may be

necessary.

Solubility in DMSO ≥ 25 mg/mL

DMSO allows for higher

concentration stock solutions

compared to water.

Recommended Solvents Deionized Water, DMSO

The choice of solvent should

be guided by the experimental

requirements and compatibility

with the biological system

under investigation.

Recommended Stock

Concentration
10-50 mM

Higher concentrations are

typically prepared in DMSO.

Storage of Aqueous Solutions -20°C or -80°C

Prepare aliquots to avoid

repeated freeze-thaw cycles.

Best practice is to use freshly

prepared aqueous solutions.

Storage of DMSO Solutions -20°C or -80°C

Stable for up to 6 months at

-80°C.[1] Shorter-term storage

at -20°C is also possible.

Long-term Stability ≥ 4 years (solid form)

When stored properly at -20°C,

the solid compound is stable

for an extended period.[2]
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Experimental Protocols
Protocol for Preparing a 10 mM Aqueous Stock Solution
of (RS)-AMPA Monohydrate
This protocol is suitable for experiments where DMSO may interfere with the assay.

Materials:

(RS)-AMPA monohydrate (MW: 204.18 g/mol )

Sterile, nuclease-free water

Sterile conical tubes (15 mL)

Sterile microcentrifuge tubes (1.5 mL)

Vortex mixer

Water bath or heating block set to 37°C

Sterile syringe filters (0.22 µm)

Pipettes and sterile tips

Procedure:

Calculate the required mass: To prepare 10 mL of a 10 mM stock solution, weigh out 20.42

mg of (RS)-AMPA monohydrate (Mass = 10 mmol/L * 0.01 L * 204.18 g/mol ).

Dissolution: Add the weighed compound to a 15 mL conical tube. Add approximately 9 mL of

sterile water.

Gentle Warming and Vortexing: Place the tube in a 37°C water bath for 5-10 minutes to aid

dissolution. Vortex intermittently until the solid is completely dissolved.

Volume Adjustment: Once dissolved, bring the final volume to 10 mL with sterile water.
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Sterilization: For cell culture applications, filter-sterilize the solution using a 0.22 µm syringe

filter into a new sterile conical tube.

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. Store the aliquots at -20°C or -80°C.

Protocol for Preparing a 50 mM DMSO Stock Solution of
(RS)-AMPA Monohydrate
This protocol is ideal for preparing a high-concentration stock solution for long-term storage.

Materials:

(RS)-AMPA monohydrate (MW: 204.18 g/mol )

Anhydrous, sterile-filtered DMSO

Sterile conical tubes (15 mL)

Sterile microcentrifuge tubes with screw caps suitable for low temperatures

Vortex mixer

Pipettes and sterile tips

Procedure:

Calculate the required mass: To prepare 5 mL of a 50 mM stock solution, weigh out 51.05

mg of (RS)-AMPA monohydrate (Mass = 50 mmol/L * 0.005 L * 204.18 g/mol ).

Dissolution: Add the weighed compound to a 15 mL conical tube. Add 5 mL of anhydrous

DMSO.

Vortexing: Vortex the mixture thoroughly until the compound is completely dissolved. Gentle

warming is typically not necessary for dissolution in DMSO.

Aliquoting and Storage: Aliquot the stock solution into small volumes in sterile

microcentrifuge tubes. Store the aliquots at -80°C for long-term stability.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b8180606?utm_src=pdf-body
https://www.benchchem.com/product/b8180606?utm_src=pdf-body
https://www.benchchem.com/product/b8180606?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8180606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations
AMPA Receptor Signaling Pathway

Presynaptic Terminal

Postsynaptic Terminal

Glutamate

AMPA Receptor

binds

Na+ Influx

Ca2+ Influx
(GluA2-lacking receptors)

Depolarization

Long-Term Potentiation

NMDA Receptor Activation

Click to download full resolution via product page

Caption: Simplified signaling pathway of AMPA receptor activation.
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Experimental Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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